Cas no 54299-06-8 (8-Undecenoic acid, methyl ester, (Z)-)

• Product Name: 8-Undecenoic acid, methyl ester, (Z)-
• CAS No: 54299-06-8
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 354940
• PubChem ID: 71364774
• Update Time: 2025-04-19

8-Undecenoic acid, methyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

• 8-Undecenoic acid, methyl ester, (Z)-
• methyl undec-8-enoate
• SCHEMBL23700183
• 54299-06-8
• DTXSID70788222

• Inchi： 1S/C12H22O2/c1-3-4-5-6-7-8-9-10-11-12(13)14-2/h4-5H,3,6-11H2,1-2H3
• InChI Key： AZADXTURMQEOQH-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCC=CCC)=O

Computed Properties

• Exact Mass: 198.16206
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters